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Compound of Interest

Compound Name: 6-Methylheptan-2-one

Cat. No.: B042224

Essential Safety and Handling Guide for 6-
Methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 6-Methylheptan-2-one (CAS No. 928-68-7). Adherence to these procedures is
paramount for ensuring laboratory safety and minimizing risks associated with the use of this
chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Methylheptan-2-one is a combustible liquid that can cause skin and serious eye irritation.[1]
It may also be harmful if swallowed.[1] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Chemical safety goggles
conforming to EN166 or
NIOSH approved standards. A

Eye and Face Protection ) o and vapors that can cause
face shield may be required in

To protect against splashes

o ) ) ) serious eye irritation.[1][2]
situations with a higher risk of

splashing.[2]

Chemical-resistant gloves
(e.g., nitrile rubber) and To prevent skin contact, which
) ] impervious protective clothing. can cause irritation.[1] Gloves
Skin Protection ) )
Protective boots may be must be inspected before use
necessary depending on the and disposed of properly.[2]

scale of handling.[2]

Use in a well-ventilated area. If
ventilation is inadequate, a
) ) vapor respirator is To prevent inhalation of
Respiratory Protection
recommended. Follow local vapors.
and national regulations for

respirator use.[2]

Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and exposure.
Operational Plan:

» Engineering Controls: Always handle 6-Methylheptan-2-one in a well-ventilated area.[3] The
installation of a closed system or local exhaust is recommended. A safety shower and eye
bath should be readily accessible.[2]

e Handling: Avoid contact with skin, eyes, and clothing.[2] Keep away from heat, sparks, open
flames, and hot surfaces.[2][4] Use spark-proof tools and explosion-proof equipment.[2][4]
Take precautionary measures against static discharge.[2][4]
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» Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in areas
where the chemical is handled.

Storage Plan:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][3][4]
o Keep away from incompatible materials such as oxidizing agents.[1][2]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4]

Accidental Release and First Aid Measures
In the event of a spill or exposure, immediate and appropriate action is critical.
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment.[2] Keep people away from and
upwind of the spill/leak.[2] Eliminate all ignition sources if it is safe to do so.[2]

e Environmental Precautions: Prevent the product from entering drains.[1][2]

» Containment and Cleaning: For small spills, absorb with an inert material. For large spills,
contain the spill by bunding.[2] Collect the spilled material in a suitable, airtight container for
disposal.[2]

First Aid Procedures:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][2] If you feel unwell, get medical advice/attention.[2]

o Skin Contact: Remove contaminated clothing immediately.[4] Wash the affected area with
plenty of soap and water.[1] If skin irritation or a rash occurs, seek medical advice.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if
present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical
advice/attention.[2]
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 Ingestion: Rinse the mouth.[1][2] Do NOT induce vomiting.[1] If the person feels unwell, seek
medical advice.[1][2]

Fire-Fighting and Disposal
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide.[1][2] Water may be
ineffective as it can scatter and spread the fire.[2]

» Protective Equipment: Firefighters should wear personal protective equipment, including self-
contained breathing apparatus.[1][2]

Disposal Plan:

» Dispose of contents and container through a licensed waste management company in
accordance with local, regional, and national regulations.[2][6]

Physical and Chemical Properties

A summary of key quantitative data for 6-Methylheptan-2-one is provided below for easy

reference.
Property Value
CAS Number 928-68-7[7]
Molecular Formula C8H160[7]
Molecular Weight 128.21 g/mol [7][8]
Appearance Colorless liquid[7]
Boiling Point 170-171 °CJ[7]
Flash Point 44.44 °C (112.00 °F)[9]
Relative Density 0.8151 (20/4 °C)[7]

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 6-Methylheptan-

2-one, from preparation to disposal.

Emergency Procedures

Han|
A
Work in a Well-Ventilated Area
(Fume Hood)
Keep Away from Ignition Sources

y
Perform Experiment t

Experiment Complete

Post-Handling & Disposal

A,

Decontaminate Work Area

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Methylheptan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042224#personal-protective-equipment-for-handling-
6-methylheptan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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